Cas no 5069-83-0 (6-heptylsulfanyl-7h-purin-2-amine)

• Product name: 6-heptylsulfanyl-7h-purin-2-amine
• CAS No: 5069-83-0
• MF: C₁₂H₁₉N₅S
• MW: 265.37776017189
• CID: 934128
• PubChem ID: 3799002

6-heptylsulfanyl-7h-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-heptylsulfanyl-7h-purin-2-amine
• 5069-83-0
• DTXSID90396580
• NSC36823
• NSC 36823
• NSC-36823

• Inchi： InChI=1S/C12H19N5S/c1-2-3-4-5-6-7-18-11-9-10(15-8-14-9)16-12(13)17-11/h8H,2-7H2,1H3,(H3,13,14,15,16,17)
• InChI Key： NNSRACXEGWULFL-UHFFFAOYSA-N
• SMILES： CCCCCCCSC1=NC(=NC2=C1NC=N2)N

Computed Properties

• Exact Mass: 265.13637
• Monoisotopic Mass: 265.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 408.6°C at 760 mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.675
• PSA: 75.46
• LogP: 3.57880